Cas no 103-32-2 (N-Benzylaniline)

• Product Name: N-Benzylaniline
• CAS No: 103-32-2
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• MDL: MFCD00003018
• CID: 35216
• PubChem ID: 66028
• Update Time: 2024-11-04

N-Benzylaniline Chemical and Physical Properties

Names and Identifiers

• N-Phenylbenzylamine
• N-Benzylaniline
• Benzylaniline
• AURORA 4803
• aniline,N-benzyl-
• Phenylbenzylamine
• A-TOLUYL CHLORIDE
• aminobenzophenone
• N-Monobenzylaniline
• AKOS BBS-00003909
• Aniline, N-benzyl-
• Benzenemethanamine, N-phenyl-
• Benzylphenylamine
• Benzylamine, N-phenyl-
• Benzenamine, N-(phenylmethyl)-
• N-Benzyl-N-phenylamine
• N-benzyl aniline
• R1FVH9A316
• GTWJETSWSUWSEJ-UHFFFAOYSA-N
• N-Phenylbenzenemethanamine
• N-benzylbenzenamine
• n-benzylbenzeneamine
• N-phenyl-Menzylamine
• Traceless arene resin
• N-(ph
• benzyl-phenyl-amine
• AS-56634
• NSC 147284
• BDBM50489077
• EINECS 203-100-4
• SY007605
• N-(phenylmethyl)aniline
• P0159
• N-phenyl-N-benzylamine
• N-(phenyl)benzylamine
• E70421
• W-108852
• NSC-147284
• Oprea1_019443
• F0850-6750
• SCHEMBL7840
• CHEMBL237223
• GTWJETSWSUWSEJ-UHFFFAOYSA-
• Oprea1_196221
• AKOS000121492
• HY-W016321
• n-benzylphenylamine
• A800716
• DTXSID7059272
• 103-32-2
• UNII-R1FVH9A316
• AI3-01804
• FT-0655501
• NSC147284
• N-Phenylbenzylamine N-Benzylaniline
• InChI=1/C13H13N/c1-3-7-12(8-4-1)11-14-13-9-5-2-6-10-13/h1-10,14H,11H2
• CS-W017037
• N-(phenyl)benzyl amine
• MFCD00003018
• N-Benzylaniline, 99%
• Q27287668
• BENZYLANILINE [MI]
• NS00023220
• EN300-18362
• N-Benzyl-N-phenylamine #
• Z57750267
• N-Benzylaniline, >=99%
• N-(Phenylmethyl)benzeneamine
• DA-76283
• STL282664
• N-Phenylbenzylamine;N-Benzylaniline

• MDL： MFCD00003018
• Inchi： 1S/C13H13N/c1-3-7-12(8-4-1)11-14-13-9-5-2-6-10-13/h1-10,14H,11H2
• InChI Key： GTWJETSWSUWSEJ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 183.10500
• Monoisotopic Mass: 183.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless prismatic crystals.
• Density: 1.061 g/mL at 25 °C(lit.)
• Melting Point: 35-38 °C (lit.)
• Boiling Point: 307°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.5325(lit.)
• Solubility: alcohol: soluble
• Water Partition Coefficient: Insoluble
• PSA: 12.03000
• LogP: 3.37170
• Solubility: Soluble in ethanol, chloroform, ether and hot methanol, almost insoluble in water.
• Merck: 1126

N-Benzylaniline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2577 8/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• Storage Condition：0-6°C
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons